Cas no 921873-03-2 (2-(3-methylphenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide)

• Product name: 2-(3-methylphenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide
• CAS No: 921873-03-2
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 6308798
• PubChem ID: 41240861

2-(3-methylphenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide
• AKOS024629895
• 921873-03-2
• 2-(3-methylphenyl)-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]acetamide
• N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2-(m-tolyl)acetamide
• 2-(3-methylphenyl)-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]acetamide
• F2236-0062

• Inchi： 1S/C21H21N3O2/c1-16-6-5-7-17(14-16)15-20(25)22-12-13-24-21(26)11-10-19(23-24)18-8-3-2-4-9-18/h2-11,14H,12-13,15H2,1H3,(H,22,25)
• InChI Key： IYGJSVACDBIJPH-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C)C=1)NCCN1C(C=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 347.16337692g/mol
• Monoisotopic Mass: 347.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-(3-methylphenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide

Comprehensive Overview of 2-(3-methylphenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide (CAS No. 921873-03-2)

The compound 2-(3-methylphenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide (CAS No. 921873-03-2) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a 3-methylphenyl group, a 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl moiety, and an ethylacetamide linkage. This combination of functional groups makes it a subject of interest in pharmaceutical and biochemical research, particularly in the context of drug discovery and medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-(3-methylphenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide has surged due to their potential applications in targeted therapies. Researchers are exploring its role in modulating enzyme activity and receptor binding, which aligns with the growing focus on precision medicine. The compound's pyridazine core is particularly noteworthy, as pyridazine derivatives are known for their bioactive properties in treating metabolic disorders and inflammatory conditions.

From a synthetic perspective, the preparation of CAS No. 921873-03-2 involves multi-step organic reactions, including amide coupling and cyclization techniques. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are critical for ensuring the compound's suitability in high-throughput screening assays, a hot topic in AI-driven drug development.

The pharmacokinetic profile of 2-(3-methylphenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide is another area of active investigation. Its lipophilicity and molecular weight suggest moderate bioavailability, making it a candidate for oral drug formulations. This aligns with the pharmaceutical industry's shift toward patient-centric drug design, a trend frequently searched in biotech forums and academic databases.

Environmental and safety assessments of CAS No. 921873-03-2 indicate low ecological toxicity, which is crucial for green chemistry initiatives. As sustainability becomes a priority in chemical manufacturing, this compound's biodegradability and non-persistent nature are significant advantages. These attributes resonate with the increasing public interest in eco-friendly pharmaceuticals and sustainable sourcing.

In summary, 2-(3-methylphenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide represents a promising scaffold for therapeutic innovation. Its structural complexity and bioactivity potential position it at the intersection of cutting-edge research and industrial applications. As the scientific community continues to explore its capabilities, this compound is likely to gain further attention in peer-reviewed journals and patent filings.